Cas no 177610-84-3 (Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-)

• Product Name: Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
• CAS No: 177610-84-3
• Molecular Formula: C₁₇H₁₃NO₃
• Molecular Weight: 279.29002
• CID: 98253
• PubChem ID: 44377905

Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- Properties

Names and Identifiers

• Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
• 7-Oxo-N-phenyl-7,7a-dihydrocyclopropa[b]chromene-1a(1H)-carboxami de
• CHEMBL164739
• 177610-84-3
• SCHEMBL6959539
• AKOS015909612

• InChIKey： IQXKCVCVMGJCGV-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H13NO3/c19-15-12-8-4-5-9-14(12)21-17(10-13(15)17)16(20)18-11-6-2-1-3-7-11/h1-9,13H,10H2,(H,18,20)
• SMILES： C1=CC=C(NC(C23CC2C(C2=CC=CC=C2O3)=O)=O)C=C1

Computed Properties

• Exact Mass: 279.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 279.09
• Heavy Atom Count: 21
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• PSA: 55.4